2-Amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)ethan-1-one
Overview
Description
Molecular Structure Analysis
The molecular structure would be largely determined by the piperidine ring, a six-membered ring with one nitrogen atom. The trifluoromethyl group would likely add significant electronegativity to the molecule, and the polar nature of the amino and ketone groups could lead to interesting intermolecular interactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups like the amino and ketone groups could make the compound soluble in polar solvents. The trifluoromethyl group could also influence the compound’s properties, perhaps making it more volatile or reactive .Scientific Research Applications
Synthesis and Characterization
- Three-component Synthesis : A study by Wu Feng demonstrates the utility of this compound in organic synthesis, where it was involved in a three-component reaction, yielding a novel pyridine derivative. This showcases its role as a versatile reagent in constructing complex nitrogen-containing heterocycles, which are prevalent in many bioactive molecules (Wu Feng, 2011).
Medicinal Chemistry Applications
- Antimicrobial Activity : Patel et al. explored the synthesis of new pyridine derivatives starting from 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid, using a compound structurally related to 2-Amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)ethan-1-one. These synthesized compounds displayed variable and modest antimicrobial activity, highlighting the potential of such molecules in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Catalytic Applications
- Methoxycarbonylation of Olefins : Zulu et al. discussed the synthesis of Palladium(II) complexes using ligands derived from the reaction with compounds akin to 2-Amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)ethan-1-one. These complexes exhibited catalytic activity in the methoxycarbonylation of olefins, demonstrating the utility of such compounds in catalysis and material science (Zulu, Nyamato, Tshabalala, & Ojwach, 2020).
Photophysical Properties
- Biomolecular Binding Properties : Bonacorso et al. reported the successful synthesis of 2-(aryl/heteroaryl)-6-(morpholin-4-yl/pyrrolidin-1-yl)-(4-trifluoromethyl)quinolines, highlighting the photophysical properties and biomolecular binding properties of these compounds. This study underscores the relevance of compounds with the core structure of 2-Amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)ethan-1-one in developing molecules with potential applications in biological imaging and sensors (Bonacorso, Rodrigues, & Zanatta, 2018).
Future Directions
properties
IUPAC Name |
2-amino-1-[4-methoxy-4-(trifluoromethyl)piperidin-1-yl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15F3N2O2/c1-16-8(9(10,11)12)2-4-14(5-3-8)7(15)6-13/h2-6,13H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVHHLJREUWZGQH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CCN(CC1)C(=O)CN)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-1-(4-methoxy-4-(trifluoromethyl)piperidin-1-yl)ethan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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